3,4-Difluoro-2-methylbenzaldehyde

• IUPAC Name: 3,4-difluoro-2-methylbenzaldehyde
• InChI: InChI=1S/C8H6F2O/c1-5-6(4-11)2-3-7(9)8(5)10/h2-4H,1H3
• InChI Key: WIUFZEFAGLDRBV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1F)F)C=O
• Molecular Formula: C8H6F2O
• DSSTOX Substance ID: DTXSID901299972
• Molecular Weight: 156.13 g/mol
• CAS RN: 847502-84-5

Description

3,4-Difluoro-2-methylbenzaldehyde is a chemical compound with the molecular formula C8H6F2O. It has a molecular weight of 156.13. It is a colorless to white to yellow solid or semi-solid or liquid.

Molecular Structure Analysis

The linear formula for this compound is C8H6F2O. The molecular structure of this compound is characterized by the presence of a benzaldehyde group, which is a type of aromatic aldehyde, with two fluorine atoms and one methyl group attached to the benzene ring.

Physical And Chemical Properties Analysis

This compound has a predicted boiling point of 208.7±35.0 °C. Its density is predicted to be 1.241±0.06 g/cm3. It should be stored under an inert gas (nitrogen or Argon) at 2-8°C.

Scientific Research Applications

• Synthesis of Methylbenzaldehydes from Ethanol

  • 3,4-Difluoro-2-methylbenzaldehyde is a valuable precursor for the synthesis of phthalic anhydride and terephthalic acid. It can be formed by sequential aldol condensations between acetaldehyde and enals, followed by dehydrocyclization during ethanol upgrading reactions on hydroxyapatite catalysts (Moteki, Rowley, & Flaherty, 2016).

• Copper-Catalyzed Oxidation in Water

  • The compound can be synthesized through copper-catalyzed oxidation of benzylic alcohols in water, offering a solvent-free, environmentally friendly method for producing methylbenzaldehydes like 4-methylbenzaldehyde (Wu et al., 2016).

• Fluorescent pH Sensor Development

  • Derivatives of methylbenzaldehydes, such as 3-[(3-benzyloxypyridin-2-ylimino)methyl]-2-hydroxy-5-methylbenzaldehyde, have shown potential as highly selective and sensitive fluorescent pH sensors, valuable in studying biological organelles (Saha et al., 2011).

• Synthesis of Fragrance and Pharmaceutical Compounds

  • 3,4-Methylenedioxybenzaldehyde, a close structural relative, is widely used in fragrance and pharmaceutical preparations. Its synthesis through Oppenauer's oxidation is a notable application in this context (Borzatta et al., 2009).

• Catalytic Reactions Involving Alkynes, Alkenes, or Allenes

  • Research shows that 2-Hydroxybenzaldehydes, similar in structure to this compound, can effectively react with alkynes, alkenes, or allenes in catalytic reactions involving the cleavage of the aldehyde C–H bond (Kokubo et al., 1999).

• Anticancer Research

  • Fluorinated analogues of benzaldehydes, like 3,5-Difluoro-4-hydroxybenzaldehyde, have been synthesized for their potential anticancer properties, indicating a similar potential for this compound in medicinal chemistry (Lawrence et al., 2003).

• CO2 Adsorption and Selectivity Studies

  • Studies have utilized fluorinated benzaldehydes for the synthesis of microporous polyaminals, demonstrating enhanced CO2 adsorption capabilities and selectivities, indicating potential environmental applications (Li, Zhang, & Wang, 2016).

• Biomedical Applications

  • Research on compounds like 3-methylbenzaldehyde indicates potential biomedical applications, including the regulation of inflammatory diseases, hinting at similar possibilities for this compound (Ryzhkova, Ryzhkov, & Elinson, 2020).

Safety and Hazards

This compound is labeled with the signal word “Warning” and is associated with the hazard statement H302, indicating that it is harmful if swallowed. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

Benzaldehyde derivatives are generally known to interact with various enzymes and receptors in the body .

Mode of Action

Benzaldehyde derivatives can undergo reactions at the benzylic position, such as free radical bromination, nucleophilic substitution, and oxidation . The presence of fluorine atoms on the benzene ring may influence these reactions due to their electronegativity.

Biochemical Pathways

Benzaldehyde derivatives can participate in various biochemical reactions, potentially affecting multiple pathways .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 3,4-Difluoro-2-methylbenzaldehyde. For instance, the compound should be stored in an inert atmosphere at 2-8°C to maintain its stability . Other factors, such as pH and the presence of other compounds, could also influence its action and efficacy.